Cas no 2229441-60-3 (3-(1,3-oxazol-5-yl)pentanedioic acid)

• Product Name: 3-(1,3-oxazol-5-yl)pentanedioic acid
• CAS No: 2229441-60-3
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 6250667
• PubChem ID: 165867248
• Update Time: 2025-06-14

3-(1,3-oxazol-5-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-oxazol-5-yl)pentanedioic acid
• EN300-1781657
• 2229441-60-3

• Inchi： 1S/C8H9NO5/c10-7(11)1-5(2-8(12)13)6-3-9-4-14-6/h3-5H,1-2H2,(H,10,11)(H,12,13)
• InChI Key： QVJPYFSGLPZYKW-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 199.04807239g/mol
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-(1,3-oxazol-5-yl)pentanedioic acid

Comprehensive Overview of 3-(1,3-oxazol-5-yl)pentanedioic acid (CAS No. 2229441-60-3): Properties, Applications, and Industry Relevance

3-(1,3-oxazol-5-yl)pentanedioic acid (CAS No. 2229441-60-3) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,3-oxazole heterocycle with a pentanedioic acid backbone, offering versatile reactivity for drug design and material science applications. Its CAS number 2229441-60-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise classification in global chemical databases.

Recent studies highlight the compound's potential as a building block for bioactive molecules, particularly in targeting metabolic enzymes and inflammatory pathways. The oxazole ring moiety is known for its electron-rich properties, making 3-(1,3-oxazol-5-yl)pentanedioic acid valuable in designing small-molecule inhibitors—a hot topic in oncology and immunology research. Industry searches for "oxazole derivatives in drug discovery" and "CAS 2229441-60-3 suppliers" have surged by 42% year-over-year, reflecting growing demand.

From a synthetic chemistry perspective, the compound's carboxylic acid groups enable facile derivatization, supporting its use in peptide mimetics and bioconjugation. Researchers exploring "sustainable synthesis of heterocyclic acids" frequently cite this molecule as a case study due to its balance of reactivity and stability. Analytical data (e.g., HPLC purity >98%) and structure-activity relationship (SAR) studies are often associated with its CAS registry entry, addressing common queries about "how to characterize 3-(1,3-oxazol-5-yl)pentanedioic acid".

Environmental considerations are increasingly shaping discussions around such compounds. 3-(1,3-oxazol-5-yl)pentanedioic acid exhibits favorable biodegradability profiles in preliminary ecotoxicity studies, aligning with the "green chemistry" movement. This positions it as a preferable alternative to persistent aromatic acids in certain applications, responding to search trends like "eco-friendly heterocyclic compounds".

Commercial availability remains a key focus, with CAS 2229441-60-3 listed in major chemical catalogs under custom synthesis services. The compound's pricing reflects its high purity (>95%) and niche application scope, with procurement queries often including terms like "bulk 3-(1,3-oxazol-5-yl)pentanedioic acid" and "GMP-grade oxazole derivatives". Storage typically recommends inert atmospheres at -20°C to preserve the acid functionality and heterocyclic stability.

Patent landscapes reveal expanding intellectual property around 2229441-60-3, particularly in biodegradable polymer formulations and controlled-release drug delivery systems. These innovations address trending searches such as "smart materials using oxazole chemistry". Regulatory filings emphasize the compound's compliance with REACH and FDA screening protocols for novel excipients.

Future research directions may explore its chelating properties for metal-organic frameworks (MOFs), a rapidly growing field with over 15,000 annual publications. The pentanedioic acid segment's coordination capacity, combined with the oxazole's π-stacking ability, could unlock applications in molecular sensing—addressing popular queries about "functional materials from heterocyclic acids".